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Compound of Interest

Compound Name: Acid Yellow 79

cat. No.: B1175317

An In-depth Technical Guide to Acid Yellow 79

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
metabolism, and analytical methodologies related to Acid Yellow 79 (C.I. 42080). The
information is intended for researchers, scientists, and professionals in drug development and
related fields.

Core Properties and Formula

Acid Yellow 79 is a double azo dye characterized by its yellow hue. It is primarily utilized in the
dyeing of wool, polyamide fibers, and leather.[1][2]

Quantitative Data Summary

Property Value Reference
Chemical Formula C47H40N10Na2012S4 [3]
Molecular Weight 1111.12 g/mol [1]13]

CAS Number 12220-70-1 [11[3]

Class Double Azo Dye [3]
Appearance Yellow Powder [1]

Synthesis and Manufacturing
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The production of Acid Yellow 79 involves a multi-step chemical synthesis. The process
commences with the reaction of 1,1-dimethyl-4,4'-dihydroxydiphenyl methane with two molar
equivalents of 4-aminophenol. The resulting intermediate undergoes diazotization, followed by
a coupling reaction with two molar equivalents of 1-(3-Sulfophenyl)-3-methyl-5-pyrazolone to
yield the final dye product.[1][3]

Metabolism and Toxicological Profile

While specific metabolic pathways for Acid Yellow 79 are not extensively documented, the
metabolism of azo dyes, in general, is well-characterized. The primary metabolic route involves
the reductive cleavage of the azo bond (-N=N-). This biotransformation is primarily carried out
by azoreductases present in the intestinal microbiota and to a lesser extent, by hepatic
enzymes.[3]

The cleavage of the azo linkage in Acid Yellow 79 would be expected to yield aromatic amine
metabolites. The toxicological implications of these metabolites are of interest in the
assessment of the dye's safety profile. It is important to note that while the parent azo dye may
exhibit low toxicity, the resulting aromatic amines can have different toxicological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1175317?utm_src=pdf-body-img
https://www.benchchem.com/product/b1175317?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. hzreward.com [hzreward.com]

2. China Acid Yellow 79 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM
[colorbloomdyes.com]

3. worlddyevariety.com [worlddyevariety.com]

To cite this document: BenchChem. [Molecular weight and formula of Acid Yellow 79].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175317#molecular-weight-and-formula-of-acid-
yellow-79]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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